Cas no 303986-60-9 (1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione)

• Product Name: 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione
• CAS No: 303986-60-9
• CID: 4644675
• Update Time: 2025-10-18

1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-[(2-FLUOROBENZYL)OXY]-3-(2-METHYLBENZYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

Additional information on 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

Introduction to 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS No. 303986-60-9)

The compound 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione, identified by its CAS number 303986-60-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic trione derivative has garnered attention due to its unique structural features and promising biological activities. The presence of both fluorobenzyl and methylbenzyl substituents in the imidazole core enhances its pharmacophoric properties, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of imidazole derivatives in medicinal chemistry, particularly for their role in modulating enzyme inhibition and receptor binding. The trione moiety in this compound contributes to its stability and reactivity, which are critical factors in designing molecules with enhanced bioavailability and therapeutic efficacy. The fluorine atom at the 2-position of the benzyl group introduces a lipophilic character while also improving metabolic stability, a key consideration in drug development.

In the context of contemporary research, 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione has been explored for its potential applications in treating inflammatory and neurodegenerative disorders. Its dual functionality allows for selective interaction with biological targets, such as kinases and transcription factors. Preliminary in vitro assays have demonstrated inhibitory effects on several key enzymes implicated in disease pathogenesis, suggesting its utility as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions and functional group interconversions. The use of advanced catalytic systems has enabled more efficient and scalable production methods. These advancements not only improve yield but also minimize waste, aligning with green chemistry principles. The structural complexity of 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its potential to serve as a building block for structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives with improved potency and selectivity. These findings underscore the importance of rational drug design approaches in leveraging natural product-inspired scaffolds like imidazole triones. The integration of computational modeling techniques has further accelerated the discovery process by predicting binding affinities and optimizing molecular interactions.

The pharmacokinetic profile of 1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione is another area of active investigation. Studies have shown that modifications at the benzyl positions can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning these substituents, researchers aim to achieve optimal pharmacokinetic profiles that enhance therapeutic outcomes while minimizing side effects.

Future directions in the study of this compound include exploring its mechanism of action through structural biology techniques such as X-ray crystallography and cryo-electron microscopy. Understanding how it interacts with biological targets at the atomic level will provide critical insights into its mode of action and guide further chemical modifications. Additionally, preclinical studies are underway to evaluate its safety and efficacy in animal models.

The broader implications of this research extend beyond individual compounds to the development of novel drug classes based on imidazole triones. Such derivatives hold promise for addressing unmet medical needs across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,1-(2-Fluorobenzyl)oxy-3-(2-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione represents a cutting-edge example of how structural innovation can drive therapeutic progress. Its unique combination of chemical features makes it a versatile tool for drug discovery, with potential applications ranging from inflammation modulation to neuroprotection. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,CAS No. 303986-60-9 will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.